Cas no 2172396-97-1 ((4-chlorothiophen-3-yl)methanesulfonyl chloride)

• Product Name: (4-chlorothiophen-3-yl)methanesulfonyl chloride
• CAS No: 2172396-97-1
• MF: C₅H₄Cl₂O₂S₂
• MW: 231.120057106018
• CID: 5963252
• PubChem ID: 165879649
• Update Time: 2025-06-11

(4-chlorothiophen-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-chlorothiophen-3-yl)methanesulfonyl chloride
• EN300-1451066
• 2172396-97-1

• Inchi： 1S/C5H4Cl2O2S2/c6-5-2-10-1-4(5)3-11(7,8)9/h1-2H,3H2
• InChI Key： UJUFIXQNODLIDV-UHFFFAOYSA-N
• SMILES： ClS(CC1=CSC=C1Cl)(=O)=O

Computed Properties

• Exact Mass: 229.9029771g/mol
• Monoisotopic Mass: 229.9029771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.8Ų

Additional information on (4-chlorothiophen-3-yl)methanesulfonyl chloride

(4-Chlorothiophen-3-yl)methanesulfonyl Chloride (CAS No. 2172396-97-1): An Overview and Recent Advances

(4-Chlorothiophen-3-yl)methanesulfonyl chloride (CAS No. 2172396-97-1) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its chlorothiophenyl and methanesulfonyl chloride moieties, which confer it with a high reactivity and functional versatility.

The chemical structure of (4-chlorothiophen-3-yl)methanesulfonyl chloride consists of a thiophene ring substituted with a chlorine atom at the 4-position and a methanesulfonyl chloride group attached to the methyl carbon. This combination of functional groups makes it an excellent electrophilic reagent, particularly useful in the synthesis of complex organic molecules and pharmaceutical intermediates.

In the realm of pharmaceutical research, (4-chlorothiophen-3-yl)methanesulfonyl chloride has been explored for its potential in the development of new drugs. Recent studies have shown that this compound can be used as a key intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents, anticancer drugs, and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in inflammatory pathways.

The synthetic utility of (4-chlorothiophen-3-yl)methanesulfonyl chloride extends beyond pharmaceutical applications. In materials science, this compound has been utilized in the synthesis of functional polymers and advanced materials. Its ability to form stable covalent bonds with various substrates makes it an attractive candidate for the development of novel coatings, adhesives, and composites. A recent publication in the Journal of Polymer Science highlighted the use of this compound in the preparation of polymeric materials with enhanced mechanical properties and thermal stability.

In synthetic chemistry, (4-chlorothiophen-3-yl)methanesulfonyl chloride serves as a valuable building block for constructing complex molecular architectures. Its reactivity allows for efficient coupling reactions with a wide range of nucleophiles, facilitating the synthesis of diverse compounds with tailored functionalities. Researchers at leading institutions have reported successful applications of this compound in multistep syntheses, demonstrating its reliability and versatility as a synthetic reagent.

The environmental impact and safety profile of (4-chlorothiophen-3-yl)methanesulfonyl chloride are also important considerations. Studies have shown that proper handling and disposal protocols can minimize any potential risks associated with its use. Moreover, ongoing research is focused on developing greener synthetic methods to produce this compound, aligning with the principles of sustainable chemistry.

In conclusion, (4-chlorothiophen-3-yl)methanesulfonyl chloride (CAS No. 2172396-97-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an indispensable tool for researchers working on new drug development, advanced materials, and synthetic chemistry. As further research continues to uncover new applications and optimize its use, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.